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Compound of Interest

Compound Name: Ethyl stearate-d35

Cat. No.: B572381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical state and appearance
of Ethyl stearate-d35. Due to the limited availability of specific experimental data for the
deuterated form, this report primarily relies on the well-documented properties of its non-
deuterated counterpart, Ethyl stearate. It is important to note that while the physical properties
of isotopically labeled compounds are generally very similar to their non-labeled analogues,
minor variations may exist.

Physical State and Appearance

Ethyl stearate-d35 is expected to present as a solid at or below room temperature. Its
appearance is consistently described as a white to off-white crystalline solid or powder.[1]
Above its melting point, it transforms into a clear, colorless to pale yellow, oily liquid. The
physical form can also be influenced by the purity of the substance.

While specific data for Ethyl stearate-d35 is scarce, information for the closely related Ethyl
stearate-d5 indicates a solid form with a white to off-white color. This further supports the
expected physical characteristics of Ethyl stearate-d35.

Quantitative Physical Data

The following table summarizes the key physical properties of non-deuterated Ethyl stearate.
These values are considered to be a close approximation for Ethyl stearate-d35.
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Property Value Notes
Physical State Solid at < 25°C

White to off-white powder or
Appearance _ _

crystalline solid

] ] A melting point of 33.4 °C has
Melting Point 33-38°C(91.4-100.4 °F)
also been reported.[2][3][4]
- _ 213 -215°C (415.4 - 419 °F)

Boiling Point

at 15 mmHg
Form Waxy solid [5]

Experimental Protocols
Determination of Physical State and Appearance

Objective: To visually inspect and record the physical state (solid, liquid, gas) and appearance
(color, form) of Ethyl stearate-d35 at ambient temperature.

Methodology:

A sample of Ethyl stearate-d35 is placed on a clean, dry watch glass or in a transparent
container.

The observation is conducted under standard laboratory conditions (approximately 25°C and
1 atm).

The physical state is recorded.

The color and form (e.g., crystalline, powder, waxy solid) are observed and documented.

Melting Point Determination (Capillary Method)

Objective: To determine the melting point range of Ethyl stearate-d35.

Methodology:
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e Asmall, dry sample of Ethyl stearate-d35 is finely powdered.
e The powdered sample is packed into a capillary melting point tube to a height of 2-3 mm.
e The capillary tube is placed in a melting point apparatus.

o The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.

Logical Relationship of Physical Properties

The physical state of Ethyl stearate-d35 is directly dependent on its melting point. Below this
temperature, it exists as a solid, and above it, as a liquid. The appearance is a qualitative
descriptor of its solid or liquid form.
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Relationship of Physical Properties of Ethyl Stearate-d35

Melting Point

Ethyl Stearate-d35 (33-38 °C)

exhibits Hetermines

Appearance Physical State

White to Off-White Colorless to Pale Yellow

Oily Liquid

Solid Liquid
(<33-38 °C) (>33-38 °C)

Crystalline/Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b572381#physical-state-and-appearance-of-ethyl-
stearate-d35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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